Cas no 39124-27-1 (4-amino-1,1-dioxo-1λ?-thiane-4-carboxylic acid)

• Product Name: 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylic acid
• CAS No: 39124-27-1
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• MDL: MFCD09607995
• CID: 297375
• PubChem ID: 18755872
• Update Time: 2025-04-19

4-amino-1,1-dioxo-1λ?-thiane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-carboxylicacid, 4-aminotetrahydro-, 1,1-dioxide
• 4-amino-1,1-dioxothiane-4-carboxylic acid
• 4-AMINO-1,1-DIOXO-TETRAHYDRO-2H-THIOPYRAN-4-CARBOXYLIC ACID
• 4-aminotetrahydro-2H-thiopyran-4-carboxylic acid 1,1-dioxide
• AG-F-38109
• CTK1C1280
• MolPort-000-001-263
• RP25241
• SureCN1877658
• 4-amino-1,1-dioxo-1λ?-thiane-4-carboxylic acid
• CS-0452123
• CHEMBL3120860
• SCHEMBL1877658
• 39124-27-1
• 4-amino-1,1-dioxo-1
• 4-amino-1,1-dioxo-1lambda6-thiane-4-carboxylic acid
• E?-thiane-4-carboxylic acid
• 4-aminotetrahydro-2H-thiopyran-4-carboxylicacid1,1-dioxide
• MFCD09607995
• AKOS010825819
• 4-Amino-1,1-dioxo-tetrahydro-2H-thiopyran-4-carboxylicacid
• Z826527348
• 4-Amino-1,1-dioxo-1lambda~6~-thiane-4-carboxylic acid
• DTXSID00595966
• EN300-104482
• F30383

• MDL： MFCD09607995
• Inchi： 1S/C6H11NO4S/c7-6(5(8)9)1-3-12(10,11)4-2-6/h1-4,7H2,(H,8,9)
• InChI Key： FANFYQGRZWKLBT-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=O)O)(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 193.04093
• Monoisotopic Mass: 193.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.471
• Boiling Point: 483.5°Cat760mmHg
• Flash Point: 246.2°C
• Refractive Index: 1.551
• PSA: 97.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives